2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol

• IUPAC Name: 4-[4-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-2,3-dimethylbutyl]-2-methoxyphenol
• InChI: InChI=1S/C20H26O5/c1-12(11-21)13(2)20(14-5-7-16(22)18(9-14)24-3)15-6-8-17(23)19(10-15)25-4/h5-10,12-13,20-23H,11H2,1-4H3
• InChI Key: BVFKMONTRIVXBO-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)C(C)C(C1=CC(=C(C=C1)O)OC)C2=CC(=C(C=C2)O)OC
• Molecular Formula: C20H26O5
• DSSTOX Substance ID: DTXSID601135414
• Molecular Weight: 346.4 g/mol
• CAS RN: 913643-31-9

Description

2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol, also known as DMHF, is a synthetic compound that has been widely studied for its potential therapeutic applications. DMHF belongs to the family of butanol compounds and is structurally similar to the natural compound resveratrol.

Mechanism of Action

2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol exerts its therapeutic effects through multiple mechanisms, including the activation of the Nrf2/ARE pathway, which regulates the expression of antioxidant and detoxification enzymes. 2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol also inhibits the activity of pro-inflammatory enzymes, such as cyclooxygenase and lipoxygenase, and reduces the levels of reactive oxygen species and pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol has been shown to have various biochemical and physiological effects, including the reduction of oxidative stress, inflammation, and apoptosis. 2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol also improves mitochondrial function and enhances glucose metabolism. Moreover, 2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol has been shown to have neuroprotective effects and to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. However, 2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol has some limitations, including its relatively low bioavailability and the need for further studies to determine its toxicity and pharmacokinetics.

Future Directions

There are several future directions for 2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol research, including the development of more efficient synthesis methods, the optimization of its pharmacokinetic properties, and the evaluation of its therapeutic potential in various diseases. Moreover, the combination of 2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol with other compounds or therapies may enhance its therapeutic effects and reduce its limitations.

Synthesis Methods

2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol can be synthesized through a multi-step process that involves the reaction of 3-methoxy-4-hydroxybenzaldehyde with 2,3-dimethyl-1,3-butadiene in the presence of a catalyst. The resulting product is then subjected to further reactions to obtain 2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol in high purity.

Scientific Research Applications

2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol has been studied for its potential therapeutic applications in various fields, including cancer research, neuroprotection, and cardiovascular diseases. 2,3-Dimethyl-4,4-bis(3-methoxy-4-hydroxyphenyl)-1-butanol has been shown to have potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of oxidative stress-related diseases.